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Compound of Interest

Compound Name: 4-Iodopyridin-3-ol

Cat. No.: B063117 Get Quote

Essential Safety and Handling Guide for 4-
Iodopyridin-3-ol
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Iodopyridin-3-ol. Given the absence of a specific Safety Data

Sheet (SDS) for this compound, the following guidance is based on the known hazards of its

structural components: pyridine and organo-iodine compounds. All procedures should be

conducted with the utmost caution, assuming the compound is hazardous.

Hazard Summary
Based on the Global Harmonized System (GHS) classifications for 4-Iodopyridin-3-ol, this

compound is considered hazardous. The primary hazards are:

Harmful if swallowed

Harmful in contact with skin

Causes skin irritation

Causes serious eye irritation

Harmful if inhaled
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May cause respiratory irritation

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to mitigate the risks associated with handling 4-
Iodopyridin-3-ol. The following table summarizes the required PPE.

Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Skin Protection

- Gloves: Double gloving with a

chemical-resistant outer glove

(e.g., Butyl rubber, Polyvinyl

Alcohol - PVA) over a standard

nitrile inner glove. - Lab Coat:

A fully-buttoned, chemical-

resistant lab coat. - Apron: A

chemical-resistant apron worn

over the lab coat.

Prevents skin contact, which

can cause irritation and

systemic toxicity. Butyl rubber

and PVA gloves are

recommended for pyridine-like

compounds due to their

superior chemical resistance

compared to nitrile, which has

a very short breakthrough time.

[1][2][3]

Respiratory Protection

All handling of solid and

dissolved 4-Iodopyridin-3-ol

must be conducted within a

certified chemical fume hood.

Minimizes the inhalation of

harmful dust and vapors, which

can cause respiratory irritation.

Glove Selection and Breakthrough Time

Quantitative breakthrough time data for 4-Iodopyridin-3-ol is not available. The following table

provides data for pyridine, which should be used as a conservative guide.
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Glove Material
Breakthrough Time
(minutes)

Recommendation

Nitrile < 1

Not recommended for direct or

prolonged contact. Suitable

only for incidental splash

protection, with immediate

replacement upon

contamination.[2][3][4]

Butyl Rubber > 480
Recommended for prolonged

contact.[5][6]

Polyvinyl Alcohol (PVA) > 480
Recommended for prolonged

contact.

Occupational Exposure Limits
Specific occupational exposure limits for 4-Iodopyridin-3-ol have not been established.

Therefore, the exposure limits for pyridine should be strictly adhered to as a precautionary

measure.

Regulatory Body
Time-Weighted Average
(TWA)

Short-Term Exposure Limit
(STEL)

OSHA (PEL) 5 ppm (15 mg/m³) Not Established

NIOSH (REL) 5 ppm (15 mg/m³) Not Established

ACGIH (TLV) 1 ppm Not Established

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is essential for the safe handling of 4-Iodopyridin-3-
ol.

Preparation and Engineering Controls:

Ensure a certified chemical fume hood is operational.
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Verify that an emergency eyewash station and safety shower are accessible and

unobstructed.

Designate a specific area within the fume hood for handling the compound.

Cover the work surface with absorbent, disposable bench paper.

Donning Personal Protective Equipment:

Put on all required PPE as specified in the table above before entering the designated

handling area.

Handling the Compound:

Conduct all weighing and transfers of the solid compound within the chemical fume hood

to control dust and vapors.

Use dedicated, clearly labeled glassware and utensils.

Keep the container tightly closed when not in use.

In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

at an eyewash station and seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[7]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[1]

Spill Management:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://postapplescientific.com/12-safety-precautions-to-follow-when-handling-pyridine/
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Small Spills (within a fume hood): Absorb the spill with an inert, non-combustible material

such as vermiculite or sand.[7] Place the absorbent material into a sealed, labeled

container for hazardous waste disposal.

Large Spills (or any spill outside a fume hood): Evacuate the immediate area and alert

others. Contact your institution's Environmental Health and Safety (EHS) department

immediately.[1]

Disposal Plan
All waste containing 4-Iodopyridin-3-ol must be treated as hazardous waste.

Waste Segregation:

As an iodinated organic compound, 4-Iodopyridin-3-ol waste should be segregated as

halogenated organic waste.[8][9][10]

Do not mix with non-halogenated organic waste, as this increases disposal costs and

complexity.[10][11]

Keep solid and liquid waste streams separate.

Waste Collection:

Solid Waste: Collect unused compound, contaminated weighing paper, and other solid

materials in a clearly labeled, sealed, and compatible waste container.

Liquid Waste: Collect solutions containing 4-Iodopyridin-3-ol in a separate, sealed, and

clearly labeled container for halogenated organic liquid waste.

Contaminated Disposables: All disposable items that have come into contact with the

compound (e.g., gloves, bench paper, pipette tips) must be placed in a designated

hazardous waste container.

Labeling and Storage:

Clearly label all waste containers with "Hazardous Waste," the full chemical name ("4-
Iodopyridin-3-ol"), and the associated hazards (e.g., Toxic, Irritant).
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Store waste containers in a designated and secure satellite accumulation area, away from

incompatible materials such as strong oxidizing agents and acids.[5]

Final Disposal:

Arrange for the disposal of all hazardous waste through your institution's EHS department

or a licensed hazardous waste disposal contractor.

Workflow for Safe Handling of 4-Iodopyridin-3-ol
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Caption: Workflow for the safe handling of 4-Iodopyridin-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b063117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

